2-{[(2-Methoxyethyl)amino]methyl}phenol

• IUPAC Name: 2-[(2-methoxyethylamino)methyl]phenol
• InChI: InChI=1S/C10H15NO2/c1-13-7-6-11-8-9-4-2-3-5-10(9)12/h2-5,11-12H,6-8H2,1H3
• InChI Key: MCHMWGAFSLPFLR-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=CC=CC=C1O
• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol

Description

2-{[(2-Methoxyethyl)amino]methyl}phenol is a phenolic derivative featuring a methoxyethyl-substituted aminomethyl group (-CH₂-NH-(CH₂CH₂OCH₃)) attached to a benzene ring.

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Structural Features	Biological/Physicochemical Relevance	Source
2-((Dimethylamino)methyl)phenol	-CH₂-N(CH₃)₂ substituent	Higher basicity due to tertiary amine; used as a precursor in organic synthesis .
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl] boronic acid	Boronic acid + methoxyethylphenoxy group	Fungal histone deacetylase (HDAC) inhibitor (IC₅₀: 1 µM) .
2-[(2-Methoxybenzylidene)amino]phenol	Schiff base with methoxybenzylidene group	Forms hydrogen-bonded chains in crystal lattice; potential coordination chemistry applications .
N-[2-(3,4-Dihydroxyphenyl)-2-methoxyethyl]acetamide	Methoxyethylamide + catechol moiety	Antioxidant and anti-inflammatory activity (IC₅₀: 17.00 µM for NO inhibition) .
4-(2-(Methylthio)-ethyl)phenol	Methylthioethyl substituent	Altered electronic properties compared to methoxyethyl; isolated from insect extracts .

Physicochemical Properties

• Solubility and Lipophilicity: Methoxyethylamine derivatives generally exhibit higher water solubility than purely alkyl-substituted amines due to ether oxygen polarity. For example, 2-{[(2-Methoxyethyl)amino]methyl}phenol is expected to have logP ~1.5–2.0, intermediate between 2-((Dimethylamino)methyl)phenol (logP ~1.2) and 4-(2-(Methylthio)-ethyl)phenol (logP ~2.5) .
• Hydrogen Bonding: The phenolic -OH and methoxyethyl oxygen provide multiple hydrogen-bonding sites, enhancing crystallinity and molecular recognition (e.g., crystal structures in show O–H⋯N and C–H⋯O interactions) .